Cas no 2172239-43-7 (2-fluoro-6-(2-formylphenyl)benzaldehyde)

• Product Name: 2-fluoro-6-(2-formylphenyl)benzaldehyde
• CAS No: 2172239-43-7
• MF: C₁₄H₉FO₂
• MW: 228.218467473984
• CID: 5864301
• PubChem ID: 87557195
• Update Time: 2025-05-24

2-fluoro-6-(2-formylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(2-formylphenyl)benzaldehyde
• SCHEMBL3679599
• EN300-1585866
• 2172239-43-7

• Inchi： 1S/C14H9FO2/c15-14-7-3-6-12(13(14)9-17)11-5-2-1-4-10(11)8-16/h1-9H
• InChI Key： MRYMFMYTBAORNN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 228.05865769g/mol
• Monoisotopic Mass: 228.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-fluoro-6-(2-formylphenyl)benzaldehyde

Professional Introduction to Compound with CAS No. 2172239-43-7 and Product Name: 2-fluoro-6-(2-formylphenyl)benzaldehyde

2-fluoro-6-(2-formylphenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172239-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a formyl group (-CHO) attached to a benzene ring. The introduction of a fluorine atom at the 2-position and another phenyl ring at the 6-position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 2-fluoro-6-(2-formylphenyl)benzaldehyde contribute to its versatile reactivity, which is highly beneficial in the synthesis of more complex molecules. The formyl group serves as a reactive handle for further functionalization, allowing for the introduction of various pharmacophores or bioactive moieties. Additionally, the fluorine atom can influence the metabolic stability and binding affinity of the resulting compounds, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-fluoro-6-(2-formylphenyl)benzaldehyde has emerged as a key building block in this endeavor. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enables the construction of biaryl structures that are prevalent in many bioactive molecules. These reactions are facilitated by the presence of both an aryl halide (or pseudohalide) and a formyl group, making 2-fluoro-6-(2-formylphenyl)benzaldehyde an indispensable tool for medicinal chemists.

One of the most compelling applications of 2-fluoro-6-(2-formylphenyl)benzaldehyde is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological pathways and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Traditional drug discovery approaches have struggled to modulate these interactions due to their transient nature and lack of well-defined binding sites. However, advances in structure-based drug design have opened new avenues for developing PPI inhibitors. The unique structural motif of 2-fluoro-6-(2-formylphenyl)benzaldehyde allows for the design of molecules that can selectively bind to specific PPIs, thereby disrupting disease-causing pathways.

Recent studies have highlighted the potential of 2-fluoro-6-(2-formylphenyl)benzaldehyde in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer cells. Inhibiting these kinases can lead to potent antitumor effects. The formyl group in 2-fluoro-6-(2-formylphenyl)benzaldehyde can be used to introduce various pharmacophores that interact with the active site or allosteric sites of kinases. Furthermore, the fluorine atom can enhance binding affinity by modulating electronic effects and hydrophobic interactions. Several preclinical studies have demonstrated the efficacy of kinase inhibitors derived from 2-fluoro-6-(2-formylphenyl)benzaldehyde in animal models, paving the way for further clinical development.

The versatility of 2-fluoro-6-(2-formylphenyl)benzaldehyde is further underscored by its utility in developing probes for biochemical assays. These probes can be used to study enzyme mechanisms, identify new drug targets, and screen large libraries of compounds for biological activity. The formyl group serves as a reporter group that can be easily detected using various spectroscopic techniques, while the fluorine atom provides stability and selectivity. Such probes have been instrumental in uncovering new insights into cellular processes and have accelerated the discovery pipeline for novel therapeutics.

In conclusion, 2-fluoro-6-(2-formylphenyl)benzaldehyde (CAS No. 2172239-43-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, compounds like 2-fluoro-6-(2-formylphenyl)benzaldehyde will undoubtedly play a pivotal role in shaping the future of medicine.